(E)-N-(5-(3,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[5-[(3,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H17N3O2S/c1-12-5-6-14(10-13(12)2)11-17-20-21-18(23-17)19-16(22)8-7-15-4-3-9-24-15/h3-10H,11H2,1-2H3,(H,19,21,22)/b8-7+
• InChI Key: OVZSZRWQIFJRAN-BQYQJAHWSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC2=NN=C(O2)NC(=O)C=CC3=CC=CS3)C
• Isomeric SMILES: CC1=C(C=C(C=C1)CC2=NN=C(O2)NC(=O)/C=C/C3=CC=CS3)C
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

(E)-N-(5-(3,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)acrylamide, also known as DOTA-TA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biotechnology.

Scientific Research Applications

Crystal Structure and Chemical Interactions

The compound crystallizes in a monoclinic space group, showing specific geometric parameters such as angles and distances. The crystal structure is primarily stabilized by various types of hydrogen bonds, namely N–H···S, C–H···O, and N–H···O, and also exhibits π···π interactions between the rings, contributing to its structural stability and potential applications in material sciences (Sharma et al., 2016).

Biological and Medicinal Applications

The derivatives of this compound have been synthesized and evaluated for their antibacterial activity, suggesting its potential as an antimicrobial agent. The studies involved exploring the reactions of the compound with various electrophiles, leading to the formation of derivatives that exhibit biological activities (Avagyan et al., 2020). Additionally, some derivatives of the compound have been tested for enzyme inhibition, indicating its potential utility in biochemistry and pharmaceuticals (Abbasi et al., 2013).

Material Science and Optoelectronic Applications

The compound and its derivatives are considered for their photophysical properties, suggesting their potential application in optoelectronics. The synthesized compounds demonstrated strong luminescence in nonpolar solvents, indicating their potential use in light-emitting devices. Additionally, the molecular and crystal structures of specific derivatives were determined, revealing significant π-π stacking interactions that are crucial for high electron transport properties and formation of excimers, which are essential in the development of optoelectronic devices (Mikhailov et al., 2018).